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Compound of Interest

Compound Name: Vinyl 2-chlorobenzoate

Cat. No.: B099402 Get Quote

Vinyl 2-chlorobenzoate (CAS No. 15721-27-4) is an important monomer and synthetic

intermediate.[1] Its structure, featuring a reactive vinyl group and a substituted aromatic ring,

makes it a valuable building block in polymer chemistry and organic synthesis. The vinyl ester

moiety can participate in polymerization reactions to create polymers with tailored properties for

applications in coatings, adhesives, and advanced materials. Furthermore, the molecule serves

as a precursor in various organic transformations where the vinyl group can be further

functionalized.

This guide focuses on the most practical and efficient laboratory-scale synthetic routes, moving

beyond simple procedural lists to explain the underlying mechanisms and critical process

parameters that ensure success.

Compound Identifier Value

IUPAC Name Vinyl 2-chlorobenzoate

Synonyms 2-Chlorobenzoic Acid Vinyl Ester

CAS Number 15721-27-4[1]

Molecular Formula C₉H₇ClO₂[1]

Molecular Weight 182.60 g/mol

Physical State Colorless to Light Yellow Liquid

Boiling Point 130°C at 16 mmHg[1]
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Core Synthetic Strategy: Transvinylation of 2-
Chlorobenzoic Acid
Transvinylation, or vinyl interchange, is the most prevalent and accessible method for

synthesizing vinyl 2-chlorobenzoate. This equilibrium-driven reaction involves the transfer of

a vinyl group from a readily available vinyl ester, most commonly vinyl acetate, to 2-

chlorobenzoic acid.[2] The reaction produces the desired vinyl 2-chlorobenzoate and acetic

acid. The use of a large excess of vinyl acetate helps to drive the equilibrium toward the

product side.

Two primary approaches are employed to facilitate this transformation: a catalyst-free method

using a chemical activator and a transition metal-catalyzed approach.

Method A: Activated Ester Transvinylation (Catalyst-
Free)
This modern, mild, and efficient method circumvents the need for heavy metal catalysts. The

strategy relies on the activation of the carboxylic acid group of 2-chlorobenzoic acid with an

activating agent, which renders it highly susceptible to nucleophilic attack by a vinyloxide anion.

[3] 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) has proven to be a highly effective activating

agent for this purpose.[3]

Causality and Mechanism:

The reaction proceeds in two distinct stages within the same pot:

Activation: 2-Chlorobenzoic acid reacts with CDMT in the presence of a tertiary amine base,

such as N-methylmorpholine (NMM). The NMM acts as an acid scavenger, neutralizing the

HCl byproduct and facilitating the formation of a highly reactive intermediate, 2-(2-

chlorobenzoyloxy)-4,6-dimethoxy-1,3,5-triazine.[3]

Vinyl Transfer: In a separate flask at very low temperatures, a strong, non-nucleophilic base

like potassium tert-butylate (KOtBu) deprotonates the enol form of vinyl acetate to generate

potassium vinyloxide. The activated triazine ester of 2-chlorobenzoic acid is then added to

this solution. The highly nucleophilic vinyloxide attacks the activated carbonyl carbon,

displacing the triazine leaving group to form the final product, vinyl 2-chlorobenzoate.[3]
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The low reaction temperature (–30°C to –40°C) is critical for controlling the highly exothermic

vinyl transfer step and maximizing yield.[3]

Step 1: Activation (0-5°C) Step 2: Vinyl Transfer (-30°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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